2-methyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C12H14N2OS/c1-7-13-11(15)10-8-5-3-2-4-6-9(8)16-12(10)14-7/h2-6H2,1H3,(H,13,14,15)
• InChI Key: JDHCOFMQBOZSMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1
• Molecular Formula: C12H14N2OS
• DSSTOX Substance ID: DTXSID00915069
• Molecular Weight: 234.32 g/mol
• Solubility: 2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 95211-47-5

Description

Thieno[2,3-d]pyrimidin-4-one derivatives represent a significant area of study due to their structural complexity and potential biological activities. These compounds, including closely related analogs, have been synthesized and analyzed to explore their chemical and physical properties, molecular structures, and potential applications in various fields, excluding their drug use and dosages or side effects.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives often involves multi-step chemical reactions, including condensation, cycloaddition, and functionalization processes. For example, a study described the synthesis of various functionalized derivatives through the reaction of hydrazonoyl halides with octahydro thioxo derivatives (Shawali et al., 2006). Another innovative approach reported the one-step synthesis of these compounds via a catalytic four-component reaction, highlighting a greener synthesis method (Shi et al., 2018).